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Compound of Interest

Compound Name: CbZ-Ala-Ala-Ala-Ala

Cat. No.: B12371926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The compound "Cbz-tetralanine" represents a hypothetical, non-standard amino

acid derivative. Its name suggests a core structure of "tetralanine"—an unnatural amino acid

bearing a tetralin moiety—with its amino group protected by a carboxybenzyl (Cbz) group.

While no direct research on "Cbz-tetralanine" exists, its constituent parts are well-characterized

in organic synthesis and medicinal chemistry. The Cbz group is a classic protecting group in

peptide chemistry, and the tetralin scaffold is a key structural element in numerous biologically

active compounds.[1][2]

This technical guide explores the potential research applications of Cbz-tetralanine by

dissecting its components. We will provide a foundation for its synthesis and utility as a novel

building block in peptide science and as a scaffold for drug discovery.

Core Component Analysis
The potential of Cbz-tetralanine stems from the combined properties of the Cbz protecting

group and the tetralin scaffold. A summary of their individual characteristics and applications

provides a framework for predicting the utility of the combined molecule.
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Component Structure Key Properties
Common Research
Applications

Carboxybenzyl (Cbz)

Group
Benzyl Chloroformate

- Stable under neutral

and mildly acidic/basic

conditions.- Easy to

introduce using benzyl

chloroformate (Cbz-

Cl).[3]- Removable via

catalytic

hydrogenolysis or

strong acids.[4]- Often

enhances

crystallizability of the

protected product.[3]

- Amine protection in

multi-step organic

synthesis.- Widely

used in solution-phase

and solid-phase

peptide synthesis

(SPPS).- Allows for

the precise assembly

of peptides while

preventing unwanted

side reactions at the

N-terminus.

Tetralin (1,2,3,4-

Tetrahydronaphthalen

e)

Tetralin

- Bicyclic hydrocarbon

with a fused benzene

and cyclohexane

ring.- Provides a rigid,

bulky, and

hydrophobic scaffold.-

Can be readily

functionalized at

various positions.

- Structural motif in

clinically used drugs

(e.g., Sertraline,

Rotigotine).- Core of

anthracycline

anticancer agents that

intercalate DNA.-

Scaffold for

developing

modulators of

dopamine and

serotonin receptors.-

Basis for novel

antifungal, anti-

inflammatory, and

antinicotinic agents.

Potential Research Applications
Unnatural Amino Acid for Peptide Synthesis and
Peptidomimetics
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The primary application of Cbz-tetralanine would be as a protected building block for creating

novel peptides and peptidomimetics. Unnatural amino acids are crucial for developing peptides

with improved therapeutic properties.

Enhanced Stability and Bioavailability: The bulky and hydrophobic tetralin side chain could

shield the peptide backbone from proteolytic degradation, thereby increasing its in vivo half-

life.

Conformational Constraint: Incorporating Cbz-tetralanine into a peptide sequence would

introduce significant steric bulk, restricting conformational flexibility. This can lock the peptide

into a bioactive conformation, leading to higher receptor affinity and selectivity.

Modulation of Physicochemical Properties: The lipophilic nature of the tetralin group can be

exploited to enhance membrane permeability, a key factor in the bioavailability of peptide-

based drugs.

Novel Antimicrobial Peptides (AMPs): Rational incorporation of unnatural amino acids is a

promising strategy to develop AMPs with strong, long-lasting activity and reduced toxicity.

The hydrophobicity imparted by the tetralanine moiety could be optimized for potent

antimicrobial action.

Scaffold for Small Molecule Drug Discovery
The tetralin core of Cbz-tetralanine makes it a valuable starting material for medicinal chemistry

campaigns. The amino acid functionality provides a convenient handle for further chemical

modifications.

Neurological Disorders: 2-Aminotetralin derivatives are known to act as dopamine receptor

agonists and modulators of serotonin receptors. Cbz-tetralanine could serve as a precursor

for novel ligands targeting these receptors for applications in depression, Parkinson's

disease, and other CNS disorders.

Anticancer Agents: The tetralin ring is a core component of anthracycline antibiotics like

doxorubicin, which function as DNA intercalators in cancer chemotherapy. Cbz-tetralanine

could be a starting point for developing new tetralin-based anticancer agents that target DNA

or other cellular pathways, such as apoptosis.
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Antifungal Agents: Novel 2-aminotetralin derivatives have been synthesized and shown to

possess potent antifungal activity, in some cases exceeding that of established drugs like

fluconazole.

Other Therapeutic Areas: The versatility of the aminotetralin scaffold has been demonstrated

in the development of narcotic antagonists, antinicotinic agents, and σ receptor ligands,

highlighting the broad potential of Cbz-tetralanine as a foundational structure.

Experimental Protocols and Methodologies
Hypothetical Synthesis of Cbz-Tetralanine
The synthesis would logically proceed in two stages: first, the creation of the unnatural amino

acid "tetralanine," followed by the protection of its amino group with the Cbz moiety.
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Stage 1: Synthesis of Tetralanine

Stage 2: Cbz Protection

Tetralone Derivative

Strecker or Bucherer-Bergs
Reaction

 KCN/NH4Cl 

α-Amino-tetralinpropionic acid
(Tetralanine)

 Hydrolysis 

Cbz-Tetralanine

 Base (e.g., Na2CO3)
pH 8-10 

Benzyl Chloroformate
(Cbz-Cl)
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Resin with
Attached Amino Acid

N-terminal Deprotection
(e.g., Piperidine for Fmoc)

Wash

Coupling:
Cbz-Tetralanine

+ Activating Agent
(e.g., HBTU/DIEA)

Wash

Repeat Cycle for
Next Amino Acid

Final Cleavage
from Resin

After last cycle

Peptide containing Tetralanine
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Peptide with
Tetralanine Moiety

GPCR
(e.g., 5-HT Receptor)

Binding & Activation

G-Protein
(α, β, γ subunits)

GDP/GTP Exchange

Effector Enzyme
(e.g., Adenylyl Cyclase)

α-subunit activation

Second Messenger
(e.g., cAMP)

Catalysis

Protein Kinase A

Activation

Cellular Response
(e.g., Gene Transcription,
Ion Channel Modulation)

Phosphorylation Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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